Cas no 1706460-38-9 (3-(2-methylpropanesulfonyl)azetidine)

• Product Name: 3-(2-methylpropanesulfonyl)azetidine
• CAS No: 1706460-38-9
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• MDL: MFCD26793407
• CID: 5102752
• PubChem ID: 71778262
• Update Time: 2026-03-03

3-(2-methylpropanesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methylpropyl)sulfonyl]azetidine
• 3-(2-methylpropanesulfonyl)azetidine

• MDL： MFCD26793407
• Inchi： 1S/C7H15NO2S/c1-6(2)5-11(9,10)7-3-8-4-7/h6-8H,3-5H2,1-2H3
• InChI Key： WMBAMORKIGEUMI-UHFFFAOYSA-N
• SMILES： N1CC(S(CC(C)C)(=O)=O)C1

Computed Properties

• Exact Mass: 177.082
• Monoisotopic Mass: 177.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 3-(2-methylpropanesulfonyl)azetidine

3-(2-Methylpropanesulfonyl)azetidine (CAS No. 1706460-38-9): A Versatile Sulfonyl Azetidine Derivative in Modern Chemistry

3-(2-Methylpropanesulfonyl)azetidine (CAS No. 1706460-38-9) is a specialized sulfonyl azetidine derivative gaining attention in pharmaceutical and materials science research. This compound features a unique azetidine ring structure modified with a 2-methylpropanesulfonyl group, making it valuable for designing novel bioactive molecules. The sulfonamide moiety in this compound is particularly noteworthy as it enhances molecular interactions in biological systems, while the four-membered azetidine ring offers interesting steric and electronic properties.

Recent studies highlight the growing importance of sulfonyl-containing heterocycles like 3-(2-methylpropanesulfonyl)azetidine in drug discovery. The compound's molecular weight of 177.25 g/mol and balanced lipophilicity profile make it suitable for medicinal chemistry applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted compounds, addressing current therapeutic challenges in oncology and CNS disorders.

The synthesis of 3-(2-methylpropanesulfonyl)azetidine typically involves sulfonylation of azetidine precursors using isobutanesulfonyl chloride under controlled conditions. This process requires careful optimization to maintain the integrity of the strained azetidine ring system. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the compound's high purity, essential for research applications.

In material science, 3-(2-methylpropanesulfonyl)azetidine derivatives show promise for developing advanced polymer modifiers. The compound's ability to influence polymer chain dynamics and thermal stability makes it valuable for creating specialty materials with tailored properties. Recent patent literature reveals growing interest in these applications, particularly for high-performance coatings and electronic materials.

The pharmaceutical industry's focus on sulfonamide-based drugs has increased demand for specialized intermediates like 3-(2-methylpropanesulfonyl)azetidine. Market analysis shows steady growth in the fine chemicals sector for such building blocks, driven by needs in targeted drug development and personalized medicine approaches. Suppliers are responding with improved scale-up processes and quality control measures to meet researcher requirements.

From a green chemistry perspective, recent advances have focused on optimizing the synthesis of 3-(2-methylpropanesulfonyl)azetidine to reduce environmental impact. New catalytic methods and solvent-free conditions are being explored to improve the atom economy of production processes. These developments align with growing industry emphasis on sustainable chemical manufacturing practices.

Analytical challenges associated with 3-(2-methylpropanesulfonyl)azetidine include developing robust HPLC methods for purity assessment and stability-indicating assays. The compound's sensitivity to hydrolytic degradation requires careful handling and storage under anhydrous conditions. These considerations are particularly important for researchers working with the compound in biological screening assays.

The unique three-dimensional structure of 3-(2-methylpropanesulfonyl)azetidine offers advantages in molecular design, where researchers seek to overcome limitations of flat aromatic systems. This aligns with current trends in fragment-based drug discovery and three-dimensional screening libraries. The compound's vector geometry and hydrogen bonding capacity make it valuable for addressing challenging biological targets.

Future research directions for 3-(2-methylpropanesulfonyl)azetidine include exploring its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. The compound's structural features may facilitate development of novel E3 ligase binders, representing an exciting frontier in drug discovery. Additionally, applications in covalent inhibitor design are being investigated through strategic modification of its sulfonyl group.

For researchers sourcing 3-(2-methylpropanesulfonyl)azetidine, quality considerations include verifying spectroscopic purity and absence of isomeric impurities. Reputable suppliers provide comprehensive analytical data sheets and structure confirmation by advanced techniques like 2D NMR. These quality measures ensure reliable results in sensitive applications such as high-throughput screening campaigns.

The intellectual property landscape surrounding 3-(2-methylpropanesulfonyl)azetidine derivatives continues to evolve, with recent patents covering novel synthetic methodologies and pharmaceutical compositions. Companies active in small molecule therapeutics are increasingly including such azetidine sulfonamides in their portfolios, reflecting the compound's growing strategic importance in medicinal chemistry.

In conclusion, 3-(2-methylpropanesulfonyl)azetidine (CAS No. 1706460-38-9) represents an important chemical building block with diverse applications across pharmaceutical and materials science research. Its unique combination of structural features and physicochemical properties positions it as a valuable tool for addressing current challenges in drug discovery and advanced material development. As research continues to uncover new applications, the importance of this sulfonyl azetidine derivative is expected to grow significantly in coming years.